Cas no 1014046-83-3 (N-(4,5-dihydro-1,3-thiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1014046-83-3
• MF: C₉H₁₂N₄O₂S
• MW: 240.282179832458
• CID: 6020239
• PubChem ID: 16925341
• Update Time: 2025-06-03

N-(4,5-dihydro-1,3-thiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dihydro-1,3-thiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• N-(4,5-dihydro-1,3-thiazol-2-yl)-3-methoxy-1-methylpyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, N-(4,5-dihydro-2-thiazolyl)-3-methoxy-1-methyl-
• 1014046-83-3
• N-(4,5-dihydrothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• F2382-0108
• VU0495038-1
• AKOS024644582

• Inchi： 1S/C9H12N4O2S/c1-13-5-6(8(12-13)15-2)7(14)11-9-10-3-4-16-9/h5H,3-4H2,1-2H3,(H,10,11,14)
• InChI Key： RQEXAXQQJCUZSN-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NC2=NCCS2)=O)C(OC)=N1

Computed Properties

• Exact Mass: 240.06809681g/mol
• Monoisotopic Mass: 240.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 10.23±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on N-(4,5-dihydro-1,3-thiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

Recent Advances in the Study of N-(4,5-dihydro-1,3-thiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS: 1014046-83-3)

The compound N-(4,5-dihydro-1,3-thiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS: 1014046-83-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique heterocyclic structure, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its clinical relevance.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of specific kinase enzymes. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary in vitro and in vivo studies have demonstrated that N-(4,5-dihydro-1,3-thiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide exhibits high selectivity and efficacy in targeting these enzymes, making it a valuable candidate for further drug development.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic and toxicological profiles. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to assess its stability, bioavailability, and metabolic pathways. These studies have provided critical insights into the compound's behavior in biological systems, paving the way for its potential use in clinical settings.

Another area of interest is the synthesis and structural optimization of N-(4,5-dihydro-1,3-thiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide. Researchers have developed novel synthetic routes to improve yield and purity, while also exploring derivatives with enhanced pharmacological properties. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these efforts, leading to the identification of analogs with improved potency and reduced off-target effects.

The therapeutic potential of this compound extends beyond kinase inhibition. Recent studies have suggested its applicability in addressing antibiotic resistance, a growing global health concern. Preliminary data indicate that N-(4,5-dihydro-1,3-thiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide may exhibit synergistic effects when combined with existing antibiotics, enhancing their efficacy against resistant bacterial strains. This finding opens new avenues for combating multidrug-resistant infections.

Despite these promising developments, challenges remain in the translation of this compound from bench to bedside. Issues such as scalability of synthesis, formulation stability, and long-term safety need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academia and industry will be essential to overcome these hurdles and fully realize the therapeutic potential of N-(4,5-dihydro-1,3-thiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide.

In conclusion, the recent research on N-(4,5-dihydro-1,3-thiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS: 1014046-83-3) highlights its multifaceted potential in drug discovery and development. Its unique chemical structure and biological activity make it a compelling subject for further investigation. As studies continue to uncover its mechanisms and applications, this compound may emerge as a key player in addressing unmet medical needs across a range of diseases.